N-(furan-2-ylmethyl)-1-(6-(4-methoxyphenyl)pyridazin-3-yl)piperidine-4-carboxamide
Description
N-(furan-2-ylmethyl)-1-(6-(4-methoxyphenyl)pyridazin-3-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C22H24N4O3 and its molecular weight is 392.459. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Properties
This compound exhibits promising anticancer potential due to its ability to interfere with specific cellular pathways involved in tumor growth and metastasis. Researchers have observed inhibition of cancer cell proliferation and induction of apoptosis (programmed cell death) in various cancer types, including breast, lung, and colon cancers .
Anti-inflammatory Effects
The compound’s structural features suggest it may modulate inflammatory responses. By targeting key enzymes or receptors involved in inflammation, it could potentially serve as a therapeutic agent for chronic inflammatory conditions such as rheumatoid arthritis or inflammatory bowel disease .
Neuroprotective Activity
Preclinical studies indicate that this compound may protect neurons from oxidative stress and neurodegenerative processes. Its interaction with neurotransmitter receptors and antioxidant properties make it an interesting candidate for neuroprotection and potential treatment of neurodegenerative disorders like Alzheimer’s disease .
Cardiovascular Applications
The compound’s piperidine ring and pyridazine moiety suggest possible cardiovascular effects. Researchers are investigating its impact on blood pressure regulation, vascular function, and lipid metabolism. It may contribute to novel therapies for hypertension or atherosclerosis .
Antiviral Potential
In silico studies have predicted interactions between this compound and viral proteins, suggesting antiviral activity. Further research is needed to validate its efficacy against specific viruses, but it could be a valuable addition to antiviral drug development .
Metabolic Disorders
Given its structural resemblance to existing drugs targeting metabolic pathways, this compound might play a role in managing conditions like diabetes or obesity. Investigating its effects on glucose metabolism and lipid homeostasis is crucial .
properties
IUPAC Name |
N-(furan-2-ylmethyl)-1-[6-(4-methoxyphenyl)pyridazin-3-yl]piperidine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N4O3/c1-28-18-6-4-16(5-7-18)20-8-9-21(25-24-20)26-12-10-17(11-13-26)22(27)23-15-19-3-2-14-29-19/h2-9,14,17H,10-13,15H2,1H3,(H,23,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LOAFTRCMGOQIGF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN=C(C=C2)N3CCC(CC3)C(=O)NCC4=CC=CO4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(1,3-benzodioxol-5-ylmethyl)-3-[6-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7-yl]propanamide](/img/structure/B2904446.png)
![2-{[2-(4-Chlorophenyl)-2-oxoethyl]sulfanyl}benzoic acid](/img/structure/B2904448.png)
![2-[4-(Benzyloxy)phenyl]cyclopropane-1-carboxylic acid](/img/structure/B2904454.png)
![2-bromo-3,4-dimethyl-6-[(E)-phenyldiazenyl]phenol](/img/structure/B2904455.png)
![2-{[2-Chloro-5-(dimethylsulfamoyl)phenyl]formamido}-3-methylbutanoic acid](/img/structure/B2904460.png)
![[Ir[dF(CF3)2ppy]2(bpy)]PF6](/img/structure/B2904463.png)